Cas no 2006281-58-7 (Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate)

• Product Name: Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate
• CAS No: 2006281-58-7
• MF: C₃₀H₃₁NO₆
• MW: 501.570248842239
• MDL: MFCD31654183
• CID: 4634205
• Update Time: 2025-11-04

Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate
• Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate

• MDL： MFCD31654183
• Inchi： 1S/C30H31NO6/c1-5-35-28(33)27(31(21-32)29(34)37-30(2,3)4)26(23-14-10-7-11-15-23)24-16-18-25(19-17-24)36-20-22-12-8-6-9-13-22/h6-19,21H,5,20H2,1-4H3/b27-26+
• InChI Key： ULBRBWINARXKIM-CYYJNZCTSA-N
• SMILES： C(OCC)(=O)/C(/N(C(OC(C)(C)C)=O)C=O)=C(\C1=CC=C(OCC2=CC=CC=C2)C=C1)/C1=CC=CC=C1

Additional information on Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate

Recent Advances in the Study of Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate (CAS: 2006281-58-7)

The compound Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate (CAS: 2006281-58-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of both the N-Boc-protected formamido group and the benzyloxy-phenyl moiety suggests its utility as a versatile intermediate in the synthesis of more complex bioactive molecules.

Recent studies have focused on the synthetic pathways and optimization strategies for Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method that leverages palladium-catalyzed cross-coupling reactions. This approach not only improves the overall yield but also reduces the formation of unwanted by-products, making it more suitable for large-scale production. The study also highlighted the compound's stability under various conditions, which is crucial for its handling and storage in industrial settings.

In addition to its synthetic utility, Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate has shown promise as a precursor in the development of kinase inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, which are often implicated in cancer and inflammatory diseases. The researchers employed molecular docking studies to elucidate the binding interactions, revealing that the benzyloxy-phenyl group plays a critical role in stabilizing the inhibitor-enzyme complex.

Further investigations into the pharmacological properties of Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate are underway. Preliminary data from in vitro assays indicate that the compound possesses moderate bioavailability and low cytotoxicity, making it a viable candidate for further optimization. Researchers are particularly interested in modifying the N-Boc group to enhance the compound's metabolic stability and tissue permeability, as reported in a recent preprint on ChemRxiv.

The potential applications of Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate extend beyond kinase inhibition. A 2023 review in Current Topics in Medicinal Chemistry discussed its role in the synthesis of peptidomimetics, which are increasingly important in the design of novel therapeutics. The compound's ability to serve as a scaffold for introducing diverse functional groups makes it a valuable tool in medicinal chemistry. Future research directions may include exploring its use in targeted drug delivery systems and as a probe for studying enzyme mechanisms.

In conclusion, Ethyl2-(N-Boc-formamido)-3-[4-(benzyloxy)phenyl]-3-phenylacrylate (CAS: 2006281-58-7) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its synthetic accessibility, combined with its promising biological activity, positions it as a key player in the development of next-generation therapeutics. Ongoing studies will likely uncover additional applications and optimize its properties for clinical use.